molecular formula C6H7N3O2 B6229074 methyl 5-aminopyridazine-4-carboxylate CAS No. 1147110-07-3

methyl 5-aminopyridazine-4-carboxylate

Cat. No. B6229074
CAS RN: 1147110-07-3
M. Wt: 153.1
InChI Key:
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Description

Methyl 5-aminopyridazine-4-carboxylate is a chemical compound that is used in scientific research . Its versatile nature allows for application in various studies, such as drug development, organic synthesis, and material science.


Synthesis Analysis

The synthesis of methyl 5-aminopyridazine-4-carboxylate involves several steps. One of the methods involves the Gould–Jacobs cyclization of ethyl 5-amino-1-methyl-1H-pyrazole-4-carboxylates with ethyl 3-methoxyacrylates under strongly alkaline conditions followed by substitution of the hydroxyl group by a chlorine atom by the action of POCl3 .


Molecular Structure Analysis

The molecular structure of methyl 5-aminopyridazine-4-carboxylate is represented by the InChI code: 1S/C6H7N3O2/c1-11-6(10)4-2-8-9-3-5(4)7/h2-3H,1H3, (H2,7,8) .

Scientific Research Applications

Chemical Properties

“Methyl 5-aminopyridazine-4-carboxylate” is a chemical compound with the CAS Number: 1147110-07-3 . It has a molecular weight of 153.14 and is typically stored at room temperature . It is usually available in powder form .

Biological Activities

Pyridazine derivatives, such as “methyl 5-aminopyridazine-4-carboxylate”, have been found to exhibit a wide range of pharmacological activities . These include antimicrobial, antidepressant, anti-hypertensive, anticancer, antiplatelet, antiulcer, herbicidal, antifeedant, and various other anticipated biological activities .

Medicinal Chemistry

Pyridazine-based systems, including “methyl 5-aminopyridazine-4-carboxylate”, are considered ‘privileged structures’ in medicinal chemistry . They have been utilized against a range of biological targets and physiological effects .

Drug Discovery

“Methyl 5-aminopyridazine-4-carboxylate” has been used in drug discovery programs, often serving as a core scaffold . Pyridazinone, a derivative of pyridazine, is known as a ‘wonder nucleus’ due to its diverse range of biological activities .

Agrochemical Applications

Various pyridazinone derivatives, including “methyl 5-aminopyridazine-4-carboxylate”, are well-known as agrochemicals . They have been used in commercially available drugs and agrochemicals .

Antimicrobial Activity

Some derivatives of pyrimidothienopyridazine, which are related to “methyl 5-aminopyridazine-4-carboxylate”, have shown promising inhibitory activity against Gram-positive bacteria .

Safety and Hazards

Methyl 5-aminopyridazine-4-carboxylate is associated with several hazard statements including H302, H315, H319, and H335 . These indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for methyl 5-aminopyridazine-4-carboxylate involves the reaction of 5-aminopyridazine-4-carboxylic acid with methanol in the presence of a dehydrating agent.", "Starting Materials": [ "5-aminopyridazine-4-carboxylic acid", "Methanol", "Dehydrating agent (e.g. thionyl chloride, phosphorus pentoxide)" ], "Reaction": [ "Add the dehydrating agent to a solution of 5-aminopyridazine-4-carboxylic acid in anhydrous dichloromethane.", "Stir the mixture at room temperature for 30 minutes.", "Add methanol dropwise to the reaction mixture while stirring.", "Heat the reaction mixture to reflux for 2 hours.", "Cool the reaction mixture to room temperature and filter the precipitated product.", "Wash the product with cold methanol and dry under vacuum to obtain methyl 5-aminopyridazine-4-carboxylate as a white solid." ] }

CAS RN

1147110-07-3

Product Name

methyl 5-aminopyridazine-4-carboxylate

Molecular Formula

C6H7N3O2

Molecular Weight

153.1

Purity

95

Origin of Product

United States

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